Cas no 2172116-49-1 (1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylazetidine-3-carboxylic acid)

• Product Name: 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylazetidine-3-carboxylic acid
• CAS No: 2172116-49-1
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 6110793
• PubChem ID: 165809932
• Update Time: 2025-10-29

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylazetidine-3-carboxylic acid
• EN300-1513680
• 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropanecarbonyl]azetidine-3-carboxylic acid
• 2172116-49-1

• Inchi： 1S/C23H22N2O5/c26-20(27)14-11-25(12-14)21(28)23(9-10-23)24-22(29)30-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,24,29)(H,26,27)
• InChI Key： ADVWXJYZLRKEEC-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylazetidine-3-carboxylic acid

Introduction to 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylazetidine-3-carboxylic Acid (CAS No. 2172116-49-1)

1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylazetidine-3-carboxylic acid, identified by its CAS number 2172116-49-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential applications in the development of novel therapeutic agents. Its unique structural features, including a cyclopropane ring and an azetidine moiety, contribute to its distinctive chemical properties and reactivity, making it a subject of intense study among researchers.

The molecular structure of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylazetidine-3-carboxylic acid is characterized by a complex arrangement of functional groups. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position indicates its utility as a building block in peptide synthesis and other organic transformations. Additionally, the cyclopropanecarbonylazetidine scaffold suggests potential applications in the design of bioactive molecules targeting specific biological pathways.

In recent years, there has been a surge in research focused on developing new scaffolds for drug discovery. The cyclopropane ring, a prominent feature in this compound, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This structural motif has been explored in various drug candidates, demonstrating its efficacy in modulating biological processes. The azetidine ring further contributes to the molecule's complexity, offering multiple sites for functionalization and interaction with biological systems.

The Fmoc group, a protecting group commonly used in peptide chemistry, plays a crucial role in the synthesis and purification of peptide-based drugs. Its stability under standard reaction conditions makes it an ideal choice for multi-step synthetic routes. The incorporation of the Fmoc group into 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylazetidine-3-carboxylic acid not only facilitates its use in peptide synthesis but also enhances its suitability for further derivatization and structural optimization.

Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Heterocycles such as azetidine are known for their ability to mimic natural products and exhibit diverse biological activities. The combination of these heterocyclic structures with other functional groups has led to the discovery of several promising drug candidates. For instance, derivatives of azetidine have shown potential in inhibiting enzymes involved in inflammatory pathways, making them attractive candidates for therapeutic intervention.

The fluorenylmethoxycarbonyl (Fmoc) group in 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylazetidine-3-carboxylic acid also contributes to its photophysical properties, which are increasingly relevant in the development of photoactivatable drugs and probes. Fluorene-based compounds are known for their fluorescence characteristics, enabling their use in imaging techniques and photodynamic therapy. This dual functionality makes the compound a versatile tool for both synthetic chemistry and biomedical applications.

The cyclopropane ring's strained geometry induces reactivity that can be exploited in various chemical transformations. This feature allows researchers to design molecules with specific regioselectivity, enhancing the precision of drug-target interactions. In addition, the azetidine ring provides a rigid framework that can be modified to optimize pharmacokinetic properties such as solubility and bioavailability.

In recent studies, derivatives of cyclopropanecarbonylazetidine have been investigated for their potential as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often targeted by anticancer drugs. The structural features of these compounds make them effective at binding to kinase active sites, thereby modulating downstream signaling events. Preliminary results suggest that modifications to the fluorenylmethoxycarbonyl group can further enhance binding affinity and selectivity.

The synthesis of 1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonylazetidine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These methods allow for efficient functionalization at multiple positions within the molecule, enabling access to a wide range of derivatives.

The compound's potential applications extend beyond drug development into materials science and catalysis. The fluorene moiety's electron-rich nature makes it suitable for use as a ligand or catalyst component in various organic transformations. Additionally, the cyclopropane ring's reactivity can be harnessed in polymerization reactions, leading to novel materials with tailored properties.

Ethical considerations are paramount when developing new pharmaceuticals or materials based on compounds like 1-1-(9H-fluoren -9 -yl)methoxyc arb on y l}a mino)c yclopr opan ecarb on y l az etid ine -3 -carb ox ylic acid. Researchers must ensure that their work adheres to stringent safety protocols and regulatory guidelines to minimize risks associated with chemical handling and environmental impact. Collaborative efforts between chemists, biologists, and ethicists are essential to address these concerns comprehensively.

In conclusion, 1-( { ( 9 H -fluore n -9 -yl ) m e tho x y c arb on y l }a mino )c yclopr o p an ecarb on y l az etid ine -3 -carb ox ylic acid (CAS No . 2172116 -49 -1) represents an exciting advancement in pharmaceutical chemistry with diverse applications ranging from drug discovery to materials science . Its unique structural features , coupled with its versatility , make it a valuable asset for researchers seeking innovative solutions across multiple disciplines . As our understanding of molecular interactions continues to evolve , compounds like this will play an increasingly important role in shaping future therapies and technologies . p >